Cas no 887454-53-7 (8-(furan-2-yl)methyl-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)
8-(furan-2-yl)methyl-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 8-(furan-2-yl)methyl-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
- 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(2-furanylmethyl)-1,7-dimethyl-3-propyl- (9CI)
- AKOS001376210
- 6-(furan-2-ylmethyl)-4,7-dimethyl-2-propylpurino[7,8-a]imidazole-1,3-dione
- UPCMLD0ENAT5814815:001
- Z237574784
- 887454-53-7
- CCG-292974
- F2542-0792
- 8-(furan-2-ylmethyl)-1,7-dimethyl-3-propyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
-
- Inchi: 1S/C17H19N5O3/c1-4-7-20-15(23)13-14(19(3)17(20)24)18-16-21(11(2)9-22(13)16)10-12-6-5-8-25-12/h5-6,8-9H,4,7,10H2,1-3H3
- InChI Key: ROAOIRULCCXTHP-UHFFFAOYSA-N
- SMILES: N12C=C(C)N(CC3=CC=CO3)C1=NC1=C2C(=O)N(CCC)C(=O)N1C
Computed Properties
- Exact Mass: 341.14878949g/mol
- Monoisotopic Mass: 341.14878949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 558
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 76Ų
Experimental Properties
- Density: 1.43±0.1 g/cm3(Predicted)
- pka: 7.82±0.20(Predicted)
8-(furan-2-yl)methyl-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2542-0792-2μmol |
8-[(furan-2-yl)methyl]-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887454-53-7 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F2542-0792-5μmol |
8-[(furan-2-yl)methyl]-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887454-53-7 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F2542-0792-10μmol |
8-[(furan-2-yl)methyl]-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887454-53-7 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F2542-0792-20μmol |
8-[(furan-2-yl)methyl]-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887454-53-7 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F2542-0792-1mg |
8-[(furan-2-yl)methyl]-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887454-53-7 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F2542-0792-2mg |
8-[(furan-2-yl)methyl]-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887454-53-7 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F2542-0792-3mg |
8-[(furan-2-yl)methyl]-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887454-53-7 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F2542-0792-4mg |
8-[(furan-2-yl)methyl]-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887454-53-7 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F2542-0792-5mg |
8-[(furan-2-yl)methyl]-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887454-53-7 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F2542-0792-10mg |
8-[(furan-2-yl)methyl]-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887454-53-7 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
8-(furan-2-yl)methyl-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 8-(furan-2-yl)methyl-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
Introduction to 8-(furan-2-yl)methyl-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 887454-53-7)
8-(furan-2-yl)methyl-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 887454-53-7) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential biological activities. This heterocyclic compound belongs to the imidazopyrimidine class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of multiple substituents, including a furan-2-yl methyl group and various alkyl chains, contributes to its distinct molecular architecture and may influence its interactions with biological targets.
The synthesis of 8-(furan-2-yl)methyl-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione involves intricate multi-step organic reactions that require precise control over reaction conditions. The introduction of the furan moiety at the 8-position of the imidazopyrimidine core is particularly noteworthy, as furan derivatives are known for their broad spectrum of biological activities. This structural feature has led researchers to explore its potential as a lead compound in drug discovery efforts.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies suggest that 8-(furan-2-yl)methyl-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This has prompted further investigation into its role as a potential therapeutic agent for conditions such as arthritis and autoimmune diseases.
The dimethyl and propyl substituents at the 1 and 3 positions of the imidazopyrimidine ring contribute to the compound's lipophilicity and solubility characteristics. These properties are critical in determining its bioavailability and pharmacokinetic behavior. Researchers have utilized high-throughput screening techniques to assess the compound's efficacy in cellular assays. Preliminary results indicate that it may possess anti-proliferative effects on certain cancer cell lines by interfering with key signaling pathways.
One of the most exciting aspects of 8-(furan-2-yl)methyl-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione is its potential to serve as a scaffold for structure-based drug design. By modifying specific substituents or introducing new functional groups at strategic positions within the molecule, researchers can fine-tune its biological activity and optimize its pharmacological properties. This flexibility makes it an attractive candidate for further development into novel therapeutic agents.
In conclusion, 8-(furan-2-yl)methyl-1,7-dimethyl, 3-propyl, 1 H, 2 H, 3 H, 4 H, 8 H-imidazo1, 2-gpurine, - - -dione (CAS No. 887454 -53 -7) represents a promising area of research in medicinal chemistry. Its unique structural features and preliminary biological activities make it a valuable compound for further investigation into potential therapeutic applications. As research progresses, additional insights into its mechanism of action and pharmacological profile will likely emerge, paving the way for new treatments targeting various diseases.
887454-53-7 (8-(furan-2-yl)methyl-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)